ethyl 3-(1,5-dimethyl-1H-pyrazole-3-carboxamido)benzofuran-2-carboxylate

• IUPAC Name: ethyl 3-[(1,5-dimethylpyrazole-3-carbonyl)amino]-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C17H17N3O4/c1-4-23-17(22)15-14(11-7-5-6-8-13(11)24-15)18-16(21)12-9-10(2)20(3)19-12/h5-9H,4H2,1-3H3,(H,18,21)
• InChI Key: MLLQHNHFSBIRHD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3=NN(C(=C3)C)C
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

Ethyl 3-(1,5-dimethyl-1H-pyrazole-3-carboxamido)benzofuran-2-carboxylate is a chemical compound with the empirical formula C₈H₁₂N₂O₂. Its CAS number is 5744-51-4. The molecular weight of this compound is 168.19 g/mol. Here’s the chemical structure:

Scientific Research Applications

Crystal Structure and DFT Study

Studies on similar compounds, such as ethyl 1-(2-(hydroxyimino)-2-phenylethyl)-3-phenyl-1H-pyrazole-5-carboxylate, have focused on their crystal structure determination through X-ray single crystal diffraction. These studies provide valuable insights into the molecular geometry, electronic structure, and potential intermolecular interactions of pyrazole derivatives. Such research can aid in understanding the structural properties and reactivity of Ethyl 3-(1,5-dimethyl-1H-pyrazole-3-carboxamido)benzofuran-2-carboxylate in various scientific applications (Jinhui Zhou et al., 2017).

Synthesis and Chemical Reactivity

Research into the synthesis and reactivity of related compounds, such as the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, provides insights into novel synthetic pathways and the chemical behavior of pyrazole derivatives. This research can highlight methodologies for functionalizing or modifying Ethyl 3-(1,5-dimethyl-1H-pyrazole-3-carboxamido)benzofuran-2-carboxylate for specific scientific applications (I. V. Ledenyova et al., 2018).

Potential Anticancer Applications

Another research area of interest is the synthesis of pyrazole- and tetrazole-related C-nucleosides with modified sugar moieties. These compounds have been evaluated for their potential in vitro anticancer activity, indicating that structurally similar compounds to Ethyl 3-(1,5-dimethyl-1H-pyrazole-3-carboxamido)benzofuran-2-carboxylate could have applications in the development of new anticancer agents (Mirjana Popsavin et al., 2002).